Cas no 505054-03-5 (N-(2,4-dichlorophenyl)-2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetamide)

• Product Name: N-(2,4-dichlorophenyl)-2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetamide
• CAS No: 505054-03-5
• MF: C₁₇H₁₀Cl₂F₃N₃OS₂
• MW: 464.312009334564
• CID: 3076089
• PubChem ID: 1151866
• Update Time: 2025-05-21

N-(2,4-dichlorophenyl)-2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• <br>N-(2,4-Dichloro-phenyl)-2-(4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-yl sulfanyl)-acetamide
• N-(2,4-dichlorophenyl)-2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetamide
• N-(2,4-dichlorophenyl)-2-{[4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanyl}acetamide
• N-(2,4-dichlorophenyl)-2-[4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylacetamide
• STK339501
• 505054-03-5
• AKOS000557800
• N-(2,4-dichlorophenyl)-2-((4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)acetamide
• F3116-0076

• Inchi： 1S/C17H10Cl2F3N3OS2/c18-9-3-4-11(10(19)6-9)23-15(26)8-28-16-24-12(13-2-1-5-27-13)7-14(25-16)17(20,21)22/h1-7H,8H2,(H,23,26)
• InChI Key： DJAWEKCIFDWHJD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(CSC1=NC(C(F)(F)F)=CC(C2=CC=CS2)=N1)=O)Cl

Computed Properties

• Exact Mass: 462.9594442Da
• Monoisotopic Mass: 462.9594442Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 108Ų

Additional information on N-(2,4-dichlorophenyl)-2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetamide

Comprehensive Analysis of N-(2,4-dichlorophenyl)-2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetamide (CAS No. 505054-03-5)

The compound N-(2,4-dichlorophenyl)-2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetamide (CAS No. 505054-03-5) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a thiophene ring, a trifluoromethyl group, and a pyrimidine core, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trends in the field.

One of the key features of N-(2,4-dichlorophenyl)-2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetamide is its unique combination of functional groups. The presence of a thiophene moiety enhances its electronic properties, while the trifluoromethyl group contributes to its metabolic stability and lipophilicity. These attributes are particularly valuable in drug discovery, where researchers seek compounds with improved pharmacokinetic profiles. Recent studies have highlighted the growing demand for trifluoromethylated compounds due to their enhanced bioavailability and target specificity.

In agrochemical applications, N-(2,4-dichlorophenyl)-2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetamide has shown promise as a potential active ingredient for crop protection. The pyrimidine scaffold is a common motif in herbicides and fungicides, and the incorporation of a thiophene ring could offer new modes of action against resistant pests. With the increasing focus on sustainable agriculture, researchers are exploring eco-friendly alternatives, and this compound's structural versatility aligns well with such initiatives.

The synthesis of N-(2,4-dichlorophenyl)-2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetamide involves multi-step reactions, including the formation of the pyrimidine core and subsequent functionalization with the thiophene and trifluoromethyl groups. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and efficiency. These methods are part of a broader trend toward green chemistry, where minimizing waste and energy consumption is paramount.

From a pharmacological perspective, N-(2,4-dichlorophenyl)-2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetamide has been investigated for its potential as a kinase inhibitor. Kinases play a critical role in cell signaling, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The compound's ability to modulate kinase activity could pave the way for new therapeutic strategies, particularly in personalized medicine, where targeted therapies are gaining traction.

Another area of interest is the compound's potential in material science. The thiophene and pyrimidine units are known for their electronic properties, making them suitable for organic semiconductors and photovoltaic applications. As the demand for renewable energy solutions grows, researchers are exploring novel materials for solar cells and OLEDs, and N-(2,4-dichlorophenyl)-2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetamide could contribute to these advancements.

In summary, N-(2,4-dichlorophenyl)-2-{4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-ylsulfanyl}acetamide (CAS No. 505054-03-5) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in areas aligned with current trends such as green chemistry, sustainable agriculture, and targeted drug delivery. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of innovation in its respective fields.